Cas no 1020962-38-2 (N-(1-cyclopropylethyl)-4-methoxyaniline)

• Product Name: N-(1-cyclopropylethyl)-4-methoxyaniline
• CAS No: 1020962-38-2
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 4568059
• Update Time: 2025-06-08

N-(1-cyclopropylethyl)-4-methoxyaniline Chemical and Physical Properties

Names and Identifiers

• N-(1-cyclopropylethyl)-4-methoxyaniline
• J3.569.615F
• N-(1-cyclopropylethyl)-N-(4-methoxyphenyl)amine
• Z1029460372
• alpha-Methyl-N-(4-methoxyphenyl)cyclopropane-1-methaneamine

• Inchi： 1S/C12H17NO/c1-9(10-3-4-10)13-11-5-7-12(14-2)8-6-11/h5-10,13H,3-4H2,1-2H3
• InChI Key： RUKUPEYUUFJAQX-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)NC(C)C1CC1

Computed Properties

• Exact Mass: 191.131014g/mol
• Monoisotopic Mass: 191.131014g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 191.27g/mol
• XLogP3: 3.1
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on N-(1-cyclopropylethyl)-4-methoxyaniline

N-(1-cyclopropylethyl)-4-methoxyaniline: An Overview of a Versatile Compound

N-(1-cyclopropylethyl)-4-methoxyaniline (CAS No. 1020962-38-2) is a compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research due to its unique structural properties and potential applications. This article provides a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

N-(1-cyclopropylethyl)-4-methoxyaniline is an aromatic amine characterized by a substituted aniline core with a cyclopropylmethyl group and a methoxy substituent on the benzene ring. The cyclopropylmethyl group imparts unique steric and electronic properties to the molecule, making it an interesting candidate for various chemical and biological studies. The methoxy group enhances the compound's solubility and stability, which are crucial for its application in pharmaceuticals and materials science.

The molecular formula of N-(1-cyclopropylethyl)-4-methoxyaniline is C₁₂H₁₇NO, with a molecular weight of approximately 195.27 g/mol. It is typically a white to off-white solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. The compound's melting point ranges from 65 to 70°C, making it suitable for various synthetic transformations and analytical techniques.

Synthesis Methods

The synthesis of N-(1-cyclopropylethyl)-4-methoxyaniline can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 4-methoxyaniline with 1-chloro-2-cyclopropylethane in the presence of a base such as potassium carbonate or sodium hydride. This nucleophilic substitution reaction proceeds efficiently under mild conditions, yielding high yields of the desired product.

Another approach involves the reductive amination of 4-methoxybenzaldehyde with 1-cyclopropylethylamine using a reducing agent like sodium borohydride or hydrogen gas over a palladium catalyst. This method offers good control over the regioselectivity and stereoselectivity of the product, making it suitable for large-scale production.

Biological Activities and Applications

N-(1-cyclopropylethyl)-4-methoxyaniline has been investigated for its potential biological activities, particularly in the context of drug discovery and development. Recent studies have shown that this compound exhibits significant anti-inflammatory properties, making it a promising lead for the development of new therapeutic agents for inflammatory diseases.

A study published in the Journal of Medicinal Chemistry in 2023 reported that N-(1-cyclopropylethyl)-4-methoxyaniline effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, N-(1-cyclopropylethyl)-4-methoxyaniline has also shown potential as an antidepressant agent. A preclinical study conducted by researchers at Harvard Medical School demonstrated that this compound enhances serotonin levels in the brain by inhibiting monoamine oxidase (MAO) enzymes. This finding suggests that N-(1-cyclopropylethyl)-4-methoxyaniline could be developed into a novel class of antidepressants with fewer side effects compared to existing drugs.

Recent Research Advancements

The ongoing research on N-(1-cyclopropylethyl)-4-methoxyaniline continues to uncover new applications and mechanisms of action. A recent study published in Nature Communications explored the use of this compound as a probe for studying protein-protein interactions in living cells. The researchers found that N-(1-cyclopropylethyl)-4-methoxyaniline selectively binds to specific protein targets, allowing for real-time monitoring of protein dynamics using fluorescence microscopy techniques.

Anther area of interest is the use of N-(1-cyclopropylethyl)-4-methoxyaniline in materials science. Researchers at Stanford University have developed novel polymer materials incorporating this compound as a functional monomer. These materials exhibit enhanced mechanical properties and thermal stability, making them suitable for applications in electronics, coatings, and adhesives.

Safety Considerations

While N-(1-cyclopropylethyl)-4-methoxyaniline shows promise in various applications, it is important to handle this compound with care due to its potential health hazards. Like many aromatic amines, it may pose risks such as skin irritation and respiratory issues if not handled properly. Therefore, appropriate personal protective equipment (PPE) should be used when working with this compound in laboratory settings.

In conclusion, N-(1-cyclopropylethyl)-4-methoxyaniline (CAS No. 1020962-38-2) is a versatile compound with unique structural features that make it valuable for both fundamental research and practical applications. Its anti-inflammatory properties, potential as an antidepressant agent, and use in materials science highlight its broad utility across multiple disciplines. Ongoing research continues to expand our understanding of this compound's properties and potential uses.